1,1,1,3,5,5,5-Heptanitro-pentane

• CAS No.: 20919-99-7
• Molecular Formula: C5H5N7O14
• Molecular Weight: 387.13 g/mol
• IUPAC Name: 1,1,1,3,5,5,5-heptanitropentane
• InChI: InChI=1S/C5H5N7O14/c13-6(14)3(1-4(7(15)16,8(17)18)9(19)20)2-5(10(21)22,11(23)24)12(25)26/h3H,1-2H2
• InChI Key: QCCFVJPIRFTNPO-UHFFFAOYSA-N
• Canonical SMILES: C(C(CC([N+](=O)[O-])([N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])C([N+](=O)[O-])([N+](=O)[O-])[N+](=O)[O-]

Description

1,1,1,3,5,5,5-Heptanitro-pentane is a highly nitrated organic compound with the molecular formula C5H5N7O14 and a molecular weight of 387.1317

Preparation Methods

The synthesis of 1,1,1,3,5,5,5-Heptanitro-pentane involves multiple nitration steps. One common method includes the nitration of pentane derivatives using a mixture of nitric acid and sulfuric acid under controlled conditions . The reaction typically requires low temperatures to prevent decomposition and to ensure the formation of the desired product. Industrial production methods may involve continuous flow reactors to maintain consistent reaction conditions and to scale up the production efficiently .

Chemical Reactions Analysis

1,1,1,3,5,5,5-Heptanitro-pentane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized further to form more nitrated derivatives.

Reduction: Reduction reactions can convert the nitro groups to amino groups, leading to the formation of different amine derivatives.

Substitution: The nitro groups can be substituted with other functional groups under specific conditions.

Common reagents used in these reactions include reducing agents like hydrogen gas in the presence of a catalyst for reduction reactions, and halogenating agents for substitution reactions. The major products formed depend on the specific reaction conditions and the reagents used .

Scientific Research Applications

1,1,1,3,5,5,5-Heptanitro-pentane has several scientific research applications:

Chemistry: It is used as a precursor for synthesizing other highly nitrated compounds and for studying the effects of nitration on organic molecules.

Medicine: Its derivatives are being explored for potential pharmaceutical applications due to their unique chemical properties.

Industry: It is used in the development of advanced materials, including high-energy materials and explosives.

Mechanism of Action

The mechanism of action of 1,1,1,3,5,5,5-Heptanitro-pentane involves its interaction with molecular targets through its nitro groups. These interactions can lead to various chemical transformations, including the formation of reactive intermediates that can further react with other molecules. The pathways involved depend on the specific application and the conditions under which the compound is used .

Comparison with Similar Compounds

1,1,1,3,5,5,5-Heptanitro-pentane can be compared with other similar compounds such as:

1,1,1,3,5,5,5-Heptanitro-3-azapentane: This compound has similar nitration but includes an azapentane structure, which affects its chemical properties and reactivity.

3-Fluoro-1,1,1,3,5,5,5-Heptanitro-pentane: The presence of a fluorine atom introduces different electronic effects and reactivity patterns.

3-Chloro-1,1,1,3,5,5,5-Heptanitro-pentane: Similar to the fluoro derivative, the chloro derivative has unique properties due to the chlorine atom.

These comparisons highlight the uniqueness of this compound in terms of its structure and reactivity, making it a valuable compound for various scientific and industrial applications.